Butylacrylate ethylacrylate acrylic acid
Cat. No. B8549110
M. Wt: 300.35 g/mol
InChI Key: FEGVAAWSWJUUPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04965117
Procedure details
Into a reaction vessel was added a solution of 72.6 g of ethylacrylate, 93 g of butylacrylate, 3.8 g of acrylic acid, 5 g of azo-bis-isobutylronitrile and 0.68 g of lauryl mercapan. Initially, 10 g were added and the solution was heated up until the induction period had passed. The main portion was then added at a rate so that the internal temperature remained between 125°-130° C. The addition was carried out over a period of one hour, after which time the polymer material could be stirred easily. The polymer material remains a clear but viscous liquid at 25° C., with comonomer proportions of 54.5:43.1:2.4.
[Compound]
Name
azo
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([O:3][C:4](=[O:7])[CH:5]=[CH2:6])[CH3:2].[CH2:8]([O:12][C:13](=[O:16])[CH:14]=[CH2:15])[CH2:9][CH2:10][CH3:11].[C:17]([OH:21])(=[O:20])[CH:18]=[CH2:19]>>[CH2:8]([O:12][C:13](=[O:16])[CH:14]=[CH2:15])[CH2:9][CH2:10][CH3:11].[CH2:1]([O:3][C:4](=[O:7])[CH:5]=[CH2:6])[CH3:2].[C:17]([OH:21])(=[O:20])[CH:18]=[CH2:19] |f:3.4.5|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
72.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(C=C)=O
|
|
Name
|
|
|
Quantity
|
93 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)OC(C=C)=O
|
|
Name
|
|
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Quantity
|
3.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)(=O)O
|
[Compound]
|
Name
|
azo
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
after which time the polymer material could be stirred easily
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
Initially, 10 g were added
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the solution was heated up until the induction period
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The main portion was then added at a rate so that the internal temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
remained between 125°-130° C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The addition
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
at 25° C.
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(CCC)OC(C=C)=O.C(C)OC(C=C)=O.C(C=C)(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
